N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C16H22N2O5S2/c19-16(17-14-7-10-24(20,21)12-14)13-5-4-6-15(11-13)25(22,23)18-8-2-1-3-9-18/h4-6,11,14H,1-3,7-10,12H2,(H,17,19)
• InChI Key: VSWDJQDTXNUZAG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3CCS(=O)(=O)C3
• Molecular Formula: C16H22N2O5S2
• Molecular Weight: 386.5 g/mol

Description

N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide, also known as DTTB, is a chemical compound that has been widely used in scientific research. DTTB is a potent inhibitor of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. The inhibition of CAIX by DTTB has been shown to have significant anti-tumor effects, making it a promising candidate for cancer therapy.

Mechanism of Action

The mechanism of action of N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide involves the inhibition of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many types of cancer cells and plays a critical role in tumor growth and metastasis. The inhibition of CAIX by N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide has been shown to have significant anti-tumor effects by reducing the acidity of the tumor microenvironment and inhibiting tumor cell proliferation.
Biochemical and Physiological Effects:
N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-tumor effects, N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases. N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide has several advantages for use in lab experiments. It is a highly potent inhibitor of CAIX and has been shown to have significant anti-tumor effects. However, N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide also has some limitations. It is a complex chemical compound that requires specialized equipment and expertise to synthesize and use in experiments. Additionally, the use of N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide in experiments may be limited by its high cost and potential toxicity.

Future Directions

There are several future directions for research involving N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide. One area of research is in the development of new cancer therapies that target CAIX. N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide may also be useful in the treatment of other diseases, such as inflammatory and neurodegenerative diseases. Additionally, future research may focus on the optimization of the synthesis and use of N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide in experiments.

Scientific Research Applications

N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide has been extensively studied in scientific research and has been shown to have a wide range of applications. One of the most promising areas of research for N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide is in the development of cancer therapies. The inhibition of CAIX by N-(1,1-dioxidotetrahydro-3-thienyl)-3-(1-piperidinylsulfonyl)benzamide has been shown to have significant anti-tumor effects in both in vitro and in vivo studies.